Cas no 2835-95-2 (4-Amino-2-hydroxytoluene)

• Product Name: 4-Amino-2-hydroxytoluene
• CAS No: 2835-95-2
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00043922
• CID: 43467
• PubChem ID: 24853478
• Update Time: 2025-05-25

4-Amino-2-hydroxytoluene Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylphenol
• 5-Amino-o-cresol
• 2-methyl-5-aminophenol
• 3-Hydroxy-4-Methylaniline
• 1-methyl-2-hydroxy-4-amino-benzene
• 2-hydroxy-4-aminotoluene
• 2-hydroxy-p-toluidine
• 2-methyl-5-amino-phenol
• 3-amino-6-methyl-phenol
• 3-hydroxy-4-methyl-aniline
• 3-Hydroxy-p-toluidine
• 4-Amino-2-hydroxytoluene
• 5-AMINO-2-CRESOL
• 5-Amino-O-Crosol
• 5-Amino-o-kresol
• 5-AMINO-ORTHO-CRESOL
• 6-methyl-1-hydroxy-3-aminobenzene
• JAROCOL 2M5AP
• Rodol PAOC
• Phenol, 5-amino-2-methyl-
• 5-Amino-2-Methyl Phenol
• 3-AMINO-6-METHYLPHENOL
• 6-Methyl-3-aminophenol
• 5-amino-2-methyl-phenol
• 4-Amino-2-hydroxy-1-methylbenzene
• UBB8XEB10B
• DBFYESDCPWWCHN-UHFFFAOYSA-N
• 5-amino cresol
• PubChem8207
• JAROCOL 2M
• 5-AMINO-O-CRESOL（PAOC）
• 5-Amino-O-Cresol,99%
• CCRIS 4582
• 5A2MP
• NCGC00090702-01
• PS-3000
• 5-AMINO-O-CRESOL [HSDB]
• 3-hydroxy4-methylaniline
• MFCD00043922
• DB-032383
• SMR001227188
• BCP27147
• SY007529
• DTXCID204489
• A15450
• HSDB 7152
• Q27290997
• F0001-0895
• 5-Amino-o-cresol;3-Hydroxy-4-methylaniline;4-Amino-2-hydroxytoluene
• CS-W016574
• Tox21_400033
• 2835-95-2
• UNII-UBB8XEB10B
• 1-methyl-2-hydroxy-4-aminobenzene
• EN300-84103
• HMS3039M03
• AC-7842
• NCGC00090702-03
• DTXSID9024489
• BRN 2802317
• Z944939438
• InChI=1/C7H9NO/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,8H2,1H
• 5-amino 2-methyl phenol
• 1ST000393
• MLS001055501
• W-107051
• AKOS009159063
• CHEMBL1446372
• 2635-98-5
• NS00006552
• EINECS 220-618-6
• NCGC00090702-02
• 5-Amino-2-methylphenol, 97%
• CAS-2835-95-2
• 3-hydroxy-4-methyl aniline
• D70142
• A0925
• 3-amino-6-methyl phenol
• SCHEMBL93860

• MDL： MFCD00043922
• Inchi： 1S/C7H9NO/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,8H2,1H3
• InChI Key： DBFYESDCPWWCHN-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C)N
• BRN： 2802317

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Colorless lamellar crystals.
• Density: 1.0877 (rough estimate)
• Melting Point: 160.0 to 163.0 deg-C
• Boiling Point: 268.6℃ at 760 mmHg
• Flash Point: 116.3℃
• Refractive Index: 1.5380 (estimate)
• PSA: 46.25000
• LogP: 1.86400
• Solubility: Soluble in ether and ethanol, soluble in hot water, slightly soluble in cold water.

4-Amino-2-hydroxytoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：SJ6090000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Amino-2-hydroxytoluene

Comprehensive Overview of 4-Amino-2-hydroxytoluene (CAS No. 2835-95-2): Properties, Applications, and Industry Insights

4-Amino-2-hydroxytoluene (CAS No. 2835-95-2), also known as 2-hydroxy-4-aminotoluene, is a versatile organic compound widely utilized in industrial and research applications. This aromatic amine derivative features both amino (–NH₂) and hydroxyl (–OH) functional groups attached to a toluene backbone, granting it unique chemical reactivity. Its molecular formula, C₇H₉NO, and moderate polarity make it soluble in common organic solvents like ethanol and acetone, while its melting point (typically 80–85°C) and stability under controlled conditions ensure broad utility.

In recent years, 4-Amino-2-hydroxytoluene has gained attention for its role in specialty dye synthesis and pharmaceutical intermediates. Searches for "eco-friendly dye precursors" and "non-toxic aromatic amines" reflect growing consumer demand for sustainable chemicals. Researchers highlight its potential in hair dye formulations, where its low irritation profile aligns with trends toward "clean beauty chemistry." However, proper handling protocols remain critical, as with all amino-substituted aromatics.

The compound’s electrophilic substitution reactivity enables modifications at the para-position, a feature exploited in agrochemical research. Patent analyses reveal increasing use in crop protection agents, correlating with searches for "biodegradable pesticide building blocks." Its balanced lipophilicity (logP ~1.2) facilitates membrane penetration in bioactive designs, though applications require rigorous purity standards—typically ≥98% by HPLC, as specified in technical datasheets.

From a regulatory standpoint, 4-Amino-2-hydroxytoluene is not classified under restricted lists, but compliance with REACH and OSHA guidelines is mandatory. Industry forums frequently discuss "safe handling of amino toluenes," emphasizing PPE like nitrile gloves and fume hoods. Analytical methods include GC-MS (characteristic m/z 123 for M⁺) and FTIR (NH stretch ~3400 cm⁻¹, OH ~3200 cm⁻¹), with NMR confirming substitution patterns (δ 6.5–7.2 ppm aromatic protons).

Environmental considerations drive innovation in 4-Amino-2-hydroxytoluene applications. Recent studies explore its biodegradation pathways using Pseudomonas strains, addressing queries about "green chemical degradation." In material science, its incorporation into conductive polymers responds to searches for "organic electronic materials," leveraging its electron-donating groups for hole transport layers.

Market analyses project steady growth for amino-hydroxy toluene derivatives at ~4.8% CAGR (2023–2030), fueled by cosmetic chemistry and advanced material synthesis. Suppliers emphasize batch-to-batch consistency—a key concern in user forums—with technical grades priced at $120–150/kg. Storage recommendations include amber glass under nitrogen to prevent oxidation, a detail often searched alongside "aromatic amine stabilization."

Cutting-edge research investigates 4-Amino-2-hydroxytoluene in photocatalysis, where its redox properties enable visible-light-driven reactions. This aligns with the "solar chemical synthesis" trend, evidenced by rising PubMed citations. Meanwhile, QSAR modeling optimizes its bioactivity profiles, particularly for dermatological applications where mildness is paramount.

In summary, 4-Amino-2-hydroxytoluene (CAS 2835-95-2) exemplifies the convergence of traditional chemistry and modern sustainability. Its multifaceted applications—from benign dyes to advanced materials—position it as a compound of enduring relevance, provided that safety and ecological considerations guide its use. Ongoing research into greener synthesis routes (e.g., enzymatic amination) promises to further elevate its industrial value.